2-Chloro-5-(dichlorofluoromethyl)-1,3,4-thiadiazole, 80%

• IUPAC Name: 2-chloro-5-[dichloro(fluoro)methyl]-1,3,4-thiadiazole
• InChI: InChI=1S/C3Cl3FN2S/c4-2-9-8-1(10-2)3(5,6)7
• InChI Key: KCXSPRHICVYKRV-UHFFFAOYSA-N
• Canonical SMILES: C1(=NN=C(S1)Cl)C(F)(Cl)Cl
• Molecular Formula: C3Cl3FN2S
• Molecular Weight: 221.5 g/mol

Description

2-Chloro-5-(dichlorofluoromethyl)-1,3,4-thiadiazole, 80% (2-Chloro-5-DCFM-1,3,4-Thiadiazole) is a chemical compound used in a variety of scientific research applications. It is a colorless, odorless, and non-toxic crystalline solid. With its unique properties, 2-Chloro-5-DCFM-1,3,4-Thiadiazole has been used in various research fields, including biochemistry, physiology, and materials science.

Mechanism of Action

The mechanism of action of 2-Chloro-5-DCFM-1,3,4-Thiadiazole is not fully understood. However, it is believed that the molecule binds to specific receptors in the cell and inhibits the activity of enzymes. This inhibition of enzyme activity can lead to the inhibition of various biochemical processes, such as the synthesis of proteins or the breakdown of carbohydrates.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-Chloro-5-DCFM-1,3,4-Thiadiazole are not fully understood. However, it has been shown to inhibit the activity of certain enzymes, which can lead to the inhibition of various biochemical processes. In addition, it has been shown to have an anti-inflammatory effect, as well as an anti-tumor effect.

Advantages and Limitations for Lab Experiments

2-Chloro-5-DCFM-1,3,4-Thiadiazole has several advantages for laboratory experiments. It is relatively non-toxic and can be easily synthesized. In addition, it is relatively stable and can be stored for long periods of time. However, it is not water-soluble and is not compatible with many solvents, which can limit its use in certain experiments.

Future Directions

The future directions of 2-Chloro-5-DCFM-1,3,4-Thiadiazole research are vast. It has potential applications in various fields, including biochemistry, physiology, and materials science. In addition, it has potential therapeutic applications, such as anti-inflammatory and anti-tumor effects. It may also have potential applications in the synthesis of new materials. Further research is needed to fully understand the potential of this compound.

Synthesis Methods

2-Chloro-5-DCFM-1,3,4-Thiadiazole is synthesized by reacting two equivalents of chloroacetyl chloride with one equivalent of 5-chloro-1,3,4-thiadiazole in the presence of a base, such as potassium carbonate. The reaction is conducted in a polar aprotic solvent, such as dimethyl sulfoxide (DMSO). The reaction is generally carried out at a temperature of 20-30°C for 1-2 hours. The resulting product is purified by recrystallization from a suitable solvent.

Scientific Research Applications

2-Chloro-5-DCFM-1,3,4-Thiadiazole has been used in a variety of scientific research applications, including biochemistry, physiology, and materials science. In biochemistry, it has been used to study the mechanism of action of compounds, such as antibiotics and other drugs. In physiology, it has been used to study the effects of drugs on the body, as well as to study the effects of environmental toxins. In materials science, it has been used to study the properties of organic and inorganic materials.